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Compound of Interest

Compound Name: Acetyl nitrate

Cat. No.: B3343971

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data
used for the characterization of acetyl nitrate (CHsC(O)ONO2), a potent nitrating and
acetylating agent. Due to its inherent instability, it is often generated in situ for immediate use in
chemical synthesis.[1][2] A thorough understanding of its spectral properties is crucial for
reaction monitoring and ensuring the purity of the reagent, which can significantly impact
reaction outcomes.

Spectroscopic Data for Acetyl Nitrate

The characterization of acetyl nitrate relies primarily on Nuclear Magnetic Resonance (NMR)
and Infrared (IR) spectroscopy. While it is a well-known reagent, detailed experimental
spectroscopic data in the public domain is scarce due to its hazardous nature.[1] However,
based on available information and spectroscopic principles, the following data can be
expected.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for confirming the molecular structure of acetyl nitrate.

H NMR Spectroscopy: The proton NMR spectrum of acetyl nitrate is expected to be simple,
showing a single peak for the methyl protons.
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13C NMR Spectroscopy: The carbon-13 NMR spectrum provides information about the carbon
environments in the molecule.

1H NMR Data
Assignment Expected Chemical Shift (3, ppm)
Methyl Protons (-CHs) ~2.0-25

13C NMR Data

Assignment Expected Chemical Shift (3, ppm)
Methyl Carbon (-CH3s) Not available in search results
Carbonyl Carbon (C=0) ~170 - 175

Note: The expected chemical shifts are based on typical values for similar functional groups
and may vary depending on the solvent and experimental conditions.

Infrared (IR) Spectroscopy

Infrared spectroscopy is instrumental in identifying the key functional groups present in acetyl
nitrate, particularly the carbonyl and nitrate ester groups.
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IR Absorption Data

Frequency (cm™1) Assignment

1834 C=0 Stretch

1751 C=0 Stretch

1310 NO2 Asymmetric Stretch
1238 C-O Stretch

853 O-N Stretch

780 - 810 Stretching Vibration

690 - 740 Scissoring Vibration

Note: The provided IR data is a compilation from various sources, including computational
predictions and experimental observations of related compounds.

Experimental Protocols

Due to its explosive nature, acetyl nitrate is typically prepared and used in situ.[1] The
following are common methods for its generation.

In Situ Generation from Acetic Anhydride and Nitric Acid

This is the most widely used method for generating acetyl nitrate for synthetic purposes,
particularly in continuous flow systems which offer enhanced safety by minimizing the amount
of the explosive intermediate at any given time.[2][3]

Procedure:

o A solution of the substrate in acetic anhydride is cooled to a low temperature (typically 0-5
°C).

e Fuming nitric acid, often with a catalytic amount of sulfuric acid, is added dropwise to the
stirred solution while maintaining the low temperature.[3]
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e The reaction mixture, containing the in situ generated acetyl nitrate, is then allowed to react
with the substrate.

Synthesis from Acetic Anhydride and Dinitrogen
Pentoxide

The original synthesis of acetyl nitrate was reported in 1907 by Pictet and Khotinsky.[4] This
method involves the reaction of acetic anhydride with dinitrogen pentoxide.

(CH3CO)20 + N20s5 - 2 CH3C(O)ONO2

This method is less common in modern laboratory settings due to the hazards associated with
handling dinitrogen pentoxide.

Visualizing Experimental Workflows

The following diagrams illustrate the logical flow of synthesizing and characterizing acetyl
nitrate.
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Diagram 1: General workflow for the in situ synthesis and subsequent spectroscopic
characterization of acetyl nitrate.
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Diagram 2: Logical relationship between acetyl nitrate and the spectroscopic methods used
for its characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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